Cas no 868065-15-0 (1-(1,3-thiazol-2-yl)-1,4-diazepane)

• Product Name: 1-(1,3-thiazol-2-yl)-1,4-diazepane
• CAS No: 868065-15-0
• MF: C₈H₁₃N₃S
• MW: 183.273919820786
• MDL: MFCD09729966
• CID: 3214130
• PubChem ID: 16783263
• Update Time: 2025-06-23

1-(1,3-thiazol-2-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-DIAZEPINE, HEXAHYDRO-1-(2-THIAZOLYL)-
• 1-(1,3-thiazol-2-yl)-1,4-diazepane
• TJB06515
• EN300-54263
• 2-(1,4-diazepan-1-yl)thiazole
• AKOS000139046
• 868065-15-0
• SCHEMBL972058
• MFCD09729966
• 2-(1,4-diazepan-1-yl)-1,3-thiazole
• Z228587862
• YFODOQRAEQFQHL-UHFFFAOYSA-N

• MDL： MFCD09729966
• Inchi： 1S/C8H13N3S/c1-2-9-3-6-11(5-1)8-10-4-7-12-8/h4,7,9H,1-3,5-6H2
• InChI Key： YFODOQRAEQFQHL-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1CCNCCC1

Computed Properties

• Exact Mass: 183.08301860Da
• Monoisotopic Mass: 183.08301860Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.4Ų

Additional information on 1-(1,3-thiazol-2-yl)-1,4-diazepane

1-(1,3-Thiazol-2-yl)-1,4-Diazepane: A Comprehensive Overview

1-(1,3-Thiazol-2-yl)-1,4-diazepane (CAS No. 868065-15-0) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and diazepane moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The thiazole ring is a five-membered heterocyclic structure containing one sulfur and one nitrogen atom. It is a common motif in many biologically active compounds, including antibiotics, antifungals, and anticancer agents. The diazepane ring, on the other hand, is a seven-membered heterocyclic structure with two nitrogen atoms. This ring system is known for its ability to modulate various neurotransmitter systems in the central nervous system (CNS), making it particularly relevant in the development of drugs for neurological disorders.

Recent studies have highlighted the potential of 1-(1,3-thiazol-2-yl)-1,4-diazepane in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by reducing oxidative stress and inhibiting the aggregation of amyloid-beta peptides. These findings are supported by in vitro and in vivo experiments that demonstrate the compound's ability to cross the blood-brain barrier and exert its therapeutic effects directly on neural tissues.

In addition to its neuroprotective properties, 1-(1,3-thiazol-2-yl)-1,4-diazepane has also been investigated for its potential as an anxiolytic agent. Preclinical studies have shown that the compound can effectively reduce anxiety-like behaviors in animal models without causing significant side effects such as sedation or cognitive impairment. This makes it a promising candidate for the development of novel anxiolytics with improved safety profiles.

The pharmacokinetic properties of 1-(1,3-thiazol-2-yl)-1,4-diazepane have been extensively studied to optimize its therapeutic potential. Research has shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which allows for once-daily dosing regimens. Furthermore, it has been found to have low toxicity and minimal adverse effects in preclinical safety studies, making it a safe candidate for clinical trials.

The structural features of 1-(1,3-thiazol-2-yl)-1,4-diazepane contribute to its unique biological activities. The presence of the thiazole ring provides rigidity and enhances the compound's binding affinity to target proteins. The diazepane ring, with its flexible nature, allows for conformational changes that can optimize interactions with receptor sites. These structural characteristics make the compound highly versatile and suitable for various therapeutic applications.

In conclusion, 1-(1,3-thiazol-2-yl)-1,4-diazepane (CAS No. 868065-15-0) is a promising compound with a wide range of potential therapeutic applications. Its neuroprotective and anxiolytic properties, coupled with favorable pharmacokinetic and safety profiles, make it an attractive candidate for further clinical development. Ongoing research continues to explore new avenues for its use in treating various neurological disorders and anxiety-related conditions.